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Compound of Interest

Compound Name: (R)-(3-Fluorophenyl)oxirane
CAS No.: 403501-35-9
Cat. No.: B1359168
Get Quote
. J

Executive Summary

(R)-(3-Fluorophenyl)oxirane is a chiral epoxide intermediate critical in the synthesis of
enantiopure pharmaceuticals. Its stability is compromised by three primary vectors: nucleophilic
hydrolysis (moisture), Lewis acid-catalyzed polymerization (trace metal/surface acidity), and
thermal racemization.

This guide provides a self-validating storage system designed to maintain Enantiomeric Excess
(ee) >98% and Chemical Purity >97% over extended periods.

Part 1: Chemical Identity & Physicochemical Profile

The presence of the fluorine atom at the meta position exerts a strong inductive electron-
withdrawing effect (-1), which influences the electrophilicity of the epoxide ring compared to
unsubstituted styrene oxide.
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Specification / Value

Chemical Name

(R)-2-(3-Fluorophenyl)oxirane

(R)-m-Fluorostyrene oxide; (R)-3-

Synonyms .
Fluorophenyloxirane
Structure Styrene oxide core with 3-Fluoro substituent
Molecular Formula CsH7FO
Molecular Weight 138.14 g/mol

Physical State

Colorless to pale yellow liquid

~85-90 °C (at 15 mmHg) [Extrapolated from

Boiling Point
chloro-analog]
Density ~1.18 -1.22 g/mL
Chirality (R)-Enantiomer (typically >98% ee required)
- Soluble in alcohols, ethers, DCM; Hydrolyzes in
Solubility

water

Part 2: Degradation Mechanisms (The "Why")

Understanding the degradation pathways is essential for implementing effective storage

controls. The strained three-membered oxirane ring is thermodynamically unstable and

kinetically reactive.

Hydrolytic Ring Opening

Moisture is the primary antagonist. The 3-fluoro substituent makes the benzylic carbon (C-

alpha) sufficiently electrophilic to undergo attack by water, especially under acidic catalysis

(even from atmospheric COz2 dissolved in moisture).

e Outcome: Formation of the vicinal diol (1-(3-fluorophenyl)ethane-1,2-diol).

o Stereochemical Impact: Acid-catalyzed hydrolysis often proceeds with inversion (SN2-like),

but can scramble stereochemistry if a carbocation character develops, leading to a drop in
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ee.

Polymerization

Epoxides are prone to cationic polymerization initiated by trace acids or active surfaces (e.g.,
untreated glass with surface silanols).

e Outcome: Formation of polyethers (viscous gum or solid precipitate).

Racemization

While less likely than hydrolysis at ambient temperatures, exposure to heat or strong Lewis
acids can facilitate bond rotation via ring-opening/closing events, degrading the chiral purity.

Visualization: Degradation Pathways

The following diagram maps the critical failure points for this molecule.

Moisture (H20)
+ Trace Acid (H*) [t e
- Vicinal Diol

Hydrolysis (Chemical Impurity)
(Ring Opening)
Thermal/Acid
(R)-(3-Fluorophenyl)oxirane Isomerization p.| Racemic Mixture

(Loss of ee)

(Active API Intermediate)

Cationic Polymerization

Polyether

Heat / Lewis Acids (Oligomerization)

Click to download full resolution via product page

Caption: Primary degradation vectors showing hydrolysis (red) as the most immediate threat to
stability.

Part 3: Stability Data & Storage Protocols
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To ensure integrity, a "Multi-Barrier" storage approach is required.

Storage Protocol Table

Parameter

Standard Condition

Long-Term Storage
(>30 Days)

Rationale

Temperature

2°Cto 8°C

-20°C

Low temp reduces
kinetic energy, halting
spontaneous
polymerization and

hydrolysis.

Atmosphere

Dry Nitrogen or Argon

Sealed under Argon

Argon is heavier than
air, providing a better
blanket against

moisture ingress than

Nitrogen.

Container

Amber Glass

(Borosilicate)

Amber Glass +

Parafilm/Tape

Amber glass blocks
UV (which can
generate radicals);
Borosilicate is

chemically inert.

Closure

Teflon (PTFE) Lined
Cap

PTFE Liner +
Secondary

Containment

PTFE prevents
leaching of
plasticizers (common
in PE/PP caps) into

the organic liquid.

Headspace

Minimize (<20%

volume)

Minimize (<10%

volume)

Reduces the total
volume of potential
moisture/oxygen

trapped in the vial.

Handling "Best Practices"

o Equilibration: Always allow the stored container to reach room temperature before opening.

Opening a cold vial condenses atmospheric moisture directly into the epoxide, accelerating
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hydrolysis.

 Aliquotting: If frequent use is expected, split the bulk material into single-use aliquots to
avoid repeated freeze-thaw cycles and moisture exposure.

» Acid Avoidance: Do not use spatulas or syringes contaminated with trace acids; even ppm
levels can trigger bulk polymerization.

Part 4: Quality Control & Analytical Validation

A self-validating system requires periodic testing. The following workflow ensures the material
remains within specification.

Analytical Methods

e Chemical Purity: GC-FID or *H-NMR. (Look for diol peaks: broad singlets for OH, shift in
benzylic protons).

e Enantiomeric Purity (Critical): Chiral HPLC.
o Column: Chiralcel OD-H or AD-H (Polysaccharide based).
o Mobile Phase: Hexane : Isopropanol (typically 90:10 or 95:5).

o Detection: UV at 254 nm (aromatic absorption).

QC Decision Matrix
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Caption: Step-by-step logic for validating material integrity before experimental use.

Part 5: Safety & Handling

(R)-(3-Fluorophenyl)oxirane is a potent alkylating agent. It mimics the biological reactivity of
styrene oxide (a known mutagen).

e HSE Profile:
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o Skin/Eye: Severe irritant. The lipophilic nature allows rapid dermal absorption.

o Genotoxicity: Direct-acting mutagen. Epoxides alkylate DNA (guanine residues).

e Emergency Protocol:

o Skin Contact: Wash immediately with soap and water. Do not use alcohol (increases
absorption).

o Spill: Neutralize with agueous sodium bisulfite or ethanolamine (opens the ring to a
harmless adduct) before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. chiraltech.com [chiraltech.com]
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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